Cas no 1269293-21-1 (1-(3-Chlorophenyl)-1H-pyrazole-5-carbaldehyde)

1-(3-Chlorophenyl)-1H-pyrazole-5-carbaldehyde is a versatile heterocyclic compound featuring a pyrazole core substituted with a 3-chlorophenyl group and an aldehyde functionality at the 5-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The aldehyde group offers reactivity for further derivatization, enabling the formation of Schiff bases, hydrazones, or other heterocyclic scaffolds. The 3-chlorophenyl moiety enhances electronic properties, influencing binding affinity in bioactive molecules. Its well-defined structure and high purity ensure consistent performance in research and industrial applications, making it a reliable choice for synthetic chemists.
1-(3-Chlorophenyl)-1H-pyrazole-5-carbaldehyde structure
1269293-21-1 structure
Product Name:1-(3-Chlorophenyl)-1H-pyrazole-5-carbaldehyde
CAS No:1269293-21-1
MF:C10H7ClN2O
MW:206.62838101387
CID:1089254
PubChem ID:56956058
Update Time:2025-06-06

1-(3-Chlorophenyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Chlorophenyl)-1H-pyrazole-5-carbaldehyde
    • 2-(3-chlorophenyl)pyrazole-3-carbaldehyde
    • EN300-1591026
    • DTXSID90718985
    • AKOS022172685
    • 1269293-21-1
    • Inchi： 1S/C10H7ClN2O/c11-8-2-1-3-9(6-8)13-10(7-14)4-5-12-13/h1-7H
    • InChI Key： QZVSMNQHIXMZJG-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)N1C(C=O)=CC=N1

Computed Properties

  • Exact Mass: 206.0246905g/mol
  • Monoisotopic Mass: 206.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 34.9Ų

1-(3-Chlorophenyl)-1H-pyrazole-5-carbaldehyde Pricemore >>

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1-(3-Chlorophenyl)-1H-pyrazole-5-carbaldehyde Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:1269293-21-1)1-(3-Chlorophenyl)-1H-pyrazole-5-carbaldehyde
Order Number:A12142
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):432.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1269293-21-1)1-(3-Chlorophenyl)-1H-pyrazole-5-carbaldehyde
A12142
Purity:99%
Quantity:1g
Price ($):432.0
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